Cas no 1558024-18-2 (Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-)

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- is a boronic ester-functionalized bipyridine derivative, commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure features a central phenylene core flanked by pyridine rings and a pinacol boronate ester group, enhancing its utility in palladium-catalyzed C–C bond formation. The compound exhibits excellent stability under ambient conditions and high compatibility with diverse reaction conditions. Its rigid aromatic framework and electron-rich pyridine moieties make it suitable for constructing conjugated systems in materials science and pharmaceutical synthesis. The boronate group facilitates efficient coupling with aryl halides, enabling precise modular assembly of complex architectures.
Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- structure
1558024-18-2 structure
Product Name:Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-
CAS No:1558024-18-2
MF:C22H23BN2O2
MW:358.241225481033
CID:5032360
Update Time:2025-06-09

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-
    • AMY30018
    • Inchi: 1S/C22H23BN2O2/c1-21(2)22(3,4)27-23(26-21)20-14-18(16-5-9-24-10-6-16)13-19(15-20)17-7-11-25-12-8-17/h5-15H,1-4H3
    • InChI Key: TUUCGBGZLGXKOV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C3C=CN=CC=3)C=C(C3C=CN=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 459
  • Topological Polar Surface Area: 44.2

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
ML3809803-1g
4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-Pyridine
1558024-18-2 95%
1g
¥2300 2023-11-08
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